2-({1-[6-(trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

• IUPAC Name: 2-[[1-[6-(trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C20H21F3N4O2/c21-20(22,23)17-5-4-15(11-24-17)19(29)26-8-6-13(7-9-26)12-27-18(28)10-14-2-1-3-16(14)25-27/h4-5,10-11,13H,1-3,6-9,12H2
• InChI Key: HVFRWXDOXAAIES-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CC3CCN(CC3)C(=O)C4=CN=C(C=C4)C(F)(F)F
• Molecular Formula: C20H21F3N4O2
• Molecular Weight: 406.4 g/mol
• CAS No.: 2097917-90-1

Description

Trifluoromethylpyridine (TFMP) and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. TFMP contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The demand for TFMP derivatives has been increasing steadily in the last 30 years. Various methods of synthesizing 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), a TFMP derivative, have been reported.

Physical and Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with TFMP and its derivatives.

Scientific Research Applications

Synthesis and Characterization

• Synthetic Methodologies : Research on trifluoromethyl-substituted aminopyrroles has demonstrated innovative synthetic routes involving the expansion of the 2H-azirine ring, providing a basis for developing compounds with similar trifluoromethyl groups for diverse applications in medicinal and organic chemistry (Khlebnikov et al., 2018).

Molecular Docking and In Vitro Screening

• Biological Activities : Compounds incorporating pyridine and fused pyridine derivatives have been explored for their antimicrobial and antioxidant activities, as well as their interactions with proteins through in silico molecular docking screenings, indicating potential for drug discovery and development (Flefel et al., 2018).

Structural and Electronic Properties

• Anticonvulsant Compounds : The study of anticonvulsant compounds featuring pyridazine and piperidine structures has revealed insights into their crystal structures, electronic properties, and potential interactions, which could inform the design of new therapeutics with improved efficacy and safety profiles (Georges et al., 1989).

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.